Cas no 2172594-53-3 (3-3,3-difluoro-1-(hydroxymethyl)cyclopentylthiolan-3-ol)

• Product Name: 3-3,3-difluoro-1-(hydroxymethyl)cyclopentylthiolan-3-ol
• CAS No: 2172594-53-3
• MF: C₁₀H₁₆F₂O₂S
• MW: 238.294649124146
• CID: 5943246
• PubChem ID: 165444012
• Update Time: 2025-07-08

3-3,3-difluoro-1-(hydroxymethyl)cyclopentylthiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3,3-difluoro-1-(hydroxymethyl)cyclopentylthiolan-3-ol
• 2172594-53-3
• 3-[3,3-difluoro-1-(hydroxymethyl)cyclopentyl]thiolan-3-ol
• EN300-1642980

• Inchi： 1S/C10H16F2O2S/c11-10(12)2-1-8(5-10,6-13)9(14)3-4-15-7-9/h13-14H,1-7H2
• InChI Key： QSDGWMRJIGDYKG-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CO)CCC(C1)(F)F)O

Computed Properties

• Exact Mass: 238.08390725g/mol
• Monoisotopic Mass: 238.08390725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.8Ų

Additional information on 3-3,3-difluoro-1-(hydroxymethyl)cyclopentylthiolan-3-ol

3-3,3-Difluoro-1-(Hydroxymethyl)cyclopentylthiolan-3-ol (CAS No. 2172594-53-3)

The compound 3-3,3-difluoro-1-(hydroxymethyl)cyclopentylthiolan-3-ol (CAS No. 2172594-53-3) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of thiolane derivatives, which are known for their versatility in various chemical and biological applications. The molecule features a cyclopentyl ring substituted with two fluorine atoms at the 3-position and a hydroxymethyl group at the 1-position, along with a hydroxyl group at the 3-position of the thiolane ring. These structural elements contribute to its distinctive chemical behavior and potential utility in advanced materials, pharmaceuticals, and biotechnology.

Recent studies have highlighted the importance of fluorinated compounds like 3-3,3-difluoro-1-(hydroxymethyl)cyclopentylthiolan-3-ol in drug discovery and development. The presence of fluorine atoms enhances the molecule's lipophilicity and stability, making it an attractive candidate for designing bioactive agents. For instance, researchers have explored its potential as a precursor for synthesizing novel antibiotics or anti-inflammatory drugs. The hydroxymethyl group further adds functional diversity, enabling interactions with biological systems through hydrogen bonding or enzymatic cleavage.

The synthesis of 3-3,3-difluoro-1-(hydroxymethyl)cyclopentylthiolan-3-ol involves a multi-step process that combines principles of organic chemistry, including nucleophilic substitution, ring-opening reactions, and fluorination techniques. Advanced methodologies such as microwave-assisted synthesis or catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only improve yield but also reduce reaction time and environmental impact.

In terms of physical properties, cyclopentylthiolan derivatives like this compound exhibit interesting thermal and mechanical characteristics. The thiolane ring provides rigidity while the fluorinated substituents enhance thermal stability. Such properties make them suitable for applications in high-performance polymers or as building blocks for nanomaterials. Recent research has also focused on their potential use in optoelectronic devices due to their ability to modulate light absorption and emission properties.

From a biological standpoint, hydroxymethylcyclopentylthiolan derivatives have shown promise in enzyme inhibition studies. The hydroxyl group at the 3-position can act as a binding site for specific enzymes, making it a valuable tool in medicinal chemistry. Additionally, the compound's ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry and catalysis.

Environmental considerations are also critical when working with compounds like cyclopentylthiolan derivatives. Researchers have evaluated their biodegradation pathways and toxicity profiles to ensure sustainable use. Results indicate that under controlled conditions, these compounds can be safely integrated into industrial processes without significant environmental harm.

In conclusion, cyclopentylthiolan derivatives such as cAS No 217259450000000000000000000 represent a fascinating class of molecules with diverse applications across multiple disciplines. Their unique structure and functional groups make them invaluable tools for advancing scientific research and technological innovation.